Cas no 96554-48-2 (Benzenesulfonic acid, 4-methyl-, [(3β,5α)-3-(acetyloxy)cholestan-7-ylidene]hydrazide (9CI))

• Product Name: Benzenesulfonic acid, 4-methyl-, [(3β,5α)-3-(acetyloxy)cholestan-7-ylidene]hydrazide (9CI)
• CAS No: 96554-48-2
• MF: C₃₆H₅₆N₂O₄S
• MW: 612.905849456787
• CID: 6642617
• Update Time: 2024-01-29

Benzenesulfonic acid, 4-methyl-, [(3β,5α)-3-(acetyloxy)cholestan-7-ylidene]hydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, [(3β,5α)-3-(acetyloxy)cholestan-7-ylidene]hydrazide (9CI)

• Inchi： 1S/C36H56N2O4S/c1-23(2)9-8-10-25(4)30-15-16-31-34-32(18-20-36(30,31)7)35(6)19-17-28(42-26(5)39)21-27(35)22-33(34)37-38-43(40,41)29-13-11-24(3)12-14-29/h11-14,23,25,27-28,30-32,34,38H,8-10,15-22H2,1-7H3/t25-,27-,28+,30-,31+,32+,34+,35+,36-/m1/s1
• InChI Key： DJNVBPJZDONWTP-YSZCMYOKSA-N
• SMILES： C1(S(NN=C2[C@]3([H])[C@@]([H])([C@]4(C)[C@@]([H])(C2)C[C@@H](OC(C)=O)CC4)CC[C@@]2(C)[C@@]3([H])CC[C@@H]2[C@H](C)CCCC(C)C)(=O)=O)=CC=C(C)C=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 668.1±65.0 °C(Predicted)
• pka: 10.83±0.70(Predicted)